Cas no 125802-49-5 (9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-)

• Product Name: 9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
• CAS No: 125802-49-5
• MF: C₁₉H₁₆ClN₅
• MW: 349.816842079163
• CID: 178211
• PubChem ID: 5271934
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
• 9-benzyl-2-chloro-N-(4-methylphenyl)purin-6-amine
• DTXSID50925279
• 9H-Purin-6-amine, 2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
• 9-Benzyl-2-chloro-N-(p-tolyl)-9H-purin-6-amine
• CHEMBL29606
• 9-benzyl-2-chloro-N-(p-tolyl)purin-6-amine
• 9-Benzyl-2-chloro-N-(4-methylphenyl)-9H-purin-6-amine
• 125802-49-5

• Inchi： 1S/C19H16ClN5/c1-13-7-9-15(10-8-13)22-17-16-18(24-19(20)23-17)25(12-21-16)11-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,22,23,24)
• InChI Key： MAYUQYBIHUAAJJ-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 349.10968
• Monoisotopic Mass: 349.109423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 4.8

Experimental Properties

• Density: 1.33
• Boiling Point: 521.9°Cat760mmHg
• Flash Point: 269.5°C
• Refractive Index: 1.691
• PSA: 55.63